Cas no 2138144-14-4 (Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate)

• Product Name: Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate
• CAS No: 2138144-14-4
• MF: C₁₂H₉ClO₄S
• MW: 284.715461492538
• CID: 6498971
• Update Time: 2025-06-15

Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate

• Inchi： 1S/C12H9ClO4S/c1-17-12(14)9-3-2-8-4-5-11(18(13,15)16)7-10(8)6-9/h2-7H,1H3
• InChI Key： YUVDLUANZWCAJZ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC(S(Cl)(=O)=O)=C2)=CC=C1C(OC)=O

Experimental Properties

• Density: 1.437±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 435.6±20.0 °C(Predicted)

Additional information on Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate

Comprehensive Overview of Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate (CAS No. 2138144-14-4)

Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate (CAS No. 2138144-14-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring both a chlorosulfonyl group and a methyl carboxylate moiety, makes it a versatile building block for designing complex molecules. Researchers and industries value this compound for its reactivity and adaptability in multi-step synthetic pathways.

In recent years, the demand for naphthalene-based derivatives like Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate has surged due to their applications in drug discovery and functional materials. A trending topic in organic chemistry is the development of sustainable synthesis methods, and this compound has been explored in green chemistry protocols to minimize waste and improve yield. Its role in catalysis and ligand design also aligns with the growing interest in metal-organic frameworks (MOFs) and photocatalysts.

The compound’s CAS No. 2138144-14-4 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in R&D. Users often inquire about its solubility, stability under various conditions, and compatibility with common reagents. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and confirm structural integrity. Proper storage recommendations—such as protection from moisture and light—are critical to maintaining its efficacy.

Another hot topic linked to Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate is its potential in high-performance polymers and electronic materials. With the rise of flexible electronics and conductive polymers, researchers are investigating how its sulfonyl and ester groups can enhance material properties. Questions about its thermal stability and compatibility with other monomers are common in forums and technical discussions.

From a commercial perspective, suppliers emphasize the compound’s high purity grades (e.g., >98%) to meet stringent industry standards. Regulatory compliance, such as REACH and GMP certifications, is another key concern for buyers. The compound’s synthesis often involves Friedel-Crafts acylation and sulfonation steps, which are well-documented but require optimization for scalability.

In summary, Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate (CAS No. 2138144-14-4) bridges multiple scientific disciplines, from medicinal chemistry to materials science. Its adaptability to emerging trends like green synthesis and advanced material design ensures its continued importance in innovation-driven fields. For researchers, understanding its reactivity profiles and handling protocols is essential to unlocking its full potential.